![molecular formula C18H25N3O3 B2966789 N1-isopentyl-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide CAS No. 941979-94-8](/img/structure/B2966789.png)
N1-isopentyl-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide
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Overview
Description
N1-isopentyl-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide, also known as GW 501516, is a synthetic drug that has been extensively studied for its potential use in treating various medical conditions. It belongs to a class of drugs called PPAR agonists, which activate the peroxisome proliferator-activated receptor (PPAR) in the body. PPARs are a group of nuclear receptor proteins that play a crucial role in regulating gene expression and cellular metabolism.
Scientific Research Applications
Synthetic Chemistry
In synthetic chemistry, novel approaches for the synthesis of oxalamides and related compounds offer potential pathways for creating derivatives of N1-isopentyl-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide. For instance, a novel synthetic method for di- and mono-oxalamides through acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes has been developed. This method is operationally simple and high-yielding, indicating potential for synthesizing a wide range of oxalamide derivatives, which could include compounds similar to this compound (Mamedov et al., 2016).
Photoconductivity and Optical Nonlinearity
Research into polyazomethines, which are polymers with high photoconductivity and second-order optical nonlinearity, offers insights into the electronic and optical applications of compounds with complex molecular structures, including this compound. The synthesis of a new polyazomethine with good solubility in organic solvents and possessing carbazole moieties alongside azo type nonlinear optical chromophores demonstrates the potential for creating materials with high photoconductivity and nonlinear optical properties (Suh & Shim, 2000).
Neuropharmacology
In neuropharmacology, the study of orexin receptors and their antagonists provides a framework for understanding the potential neuroactive properties of compounds structurally similar to this compound. Orexin receptors play a significant role in regulating arousal, stress, feeding behaviors, and drug abuse. The selective blockade of these receptors, particularly Orexin-1 receptors, has been shown to modulate compulsive food consumption and might offer insights into the behavioral effects of related compounds (Piccoli et al., 2012).
Mechanism of Action
Target of Action
The primary target of N1-isopentyl-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide is activated factor X (FXa), a key enzyme in the coagulation cascade . FXa plays a crucial role in the conversion of prothrombin to thrombin, which is a critical step in blood clot formation.
Mode of Action
This compound acts as a direct inhibitor of FXa . It binds to FXa and inhibits its activity, thereby preventing the conversion of prothrombin to thrombin . This results in a reduction in thrombin generation and an indirect inhibition of platelet aggregation .
Biochemical Pathways
By inhibiting FXa, this compound affects the coagulation cascade, a series of biochemical reactions that lead to the formation of a blood clot . The inhibition of FXa disrupts this cascade, reducing the formation of thrombin and, consequently, fibrin, the main component of blood clots .
Pharmacokinetics
This compound has good bioavailability, low clearance, and a small volume of distribution in animals and humans . Its elimination pathways include renal excretion, metabolism, and biliary/intestinal excretion . A sulfate conjugate of Ο-demethyl this compound has been identified as the major circulating metabolite of this compound in humans, but it is inactive against human FXa .
Result of Action
The molecular and cellular effects of this compound’s action include a reduction in thrombin generation and an indirect inhibition of platelet aggregation . This leads to a decrease in blood clot formation, which can help prevent thromboembolic diseases .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, pH can affect its solubility, with the compound not ionizing at physiological pH (1.2 - 6.8), and its aqueous solubility across the physiological pH range is approximately 0.04 mg/mL . The compound’s octanol/water partition coefficient is 44.7 at pH 7.4, indicating its lipophilicity . These properties can influence the compound’s absorption and distribution in the body, thereby affecting its bioavailability and efficacy .
properties
IUPAC Name |
N-(3-methylbutyl)-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O3/c1-13(2)9-10-19-17(23)18(24)20-14-6-5-7-15(12-14)21-11-4-3-8-16(21)22/h5-7,12-13H,3-4,8-11H2,1-2H3,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEZWGXJZZKUGKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C(=O)NC1=CC(=CC=C1)N2CCCCC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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